
Key suppliers and purchasing options for 3-
(Methylamino)propanamide

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 3-(Methylamino)propanamide

Cat. No.: B1358377 Get Quote

An In-depth Technical Guide to 3-(Methylamino)propanamide: Key Suppliers and Purchasing

Options

Introduction to 3-(Methylamino)propanamide
3-(Methylamino)propanamide (CAS No. 4874-17-3) is an organic compound with the

molecular formula C4H10N2O.[1] It consists of a propanamide structure with a methylamino

group attached to the third carbon. This compound is classified as a secondary amide and has

garnered interest in the scientific community, particularly for its role as a potential

pharmaceutical intermediate.[1] Its unique arrangement of an amide and a methylamino group

allows for diverse interactions within biological systems, making it a valuable candidate for drug

development and research into neurological conditions.[1] This guide provides researchers,

scientists, and drug development professionals with a comprehensive overview of its key

suppliers, purchasing options, and general synthesis routes.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 3-(Methylamino)propanamide is

provided below. This data is essential for laboratory handling, experimental design, and

analytical characterization.
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Property Value Source

CAS Number 4874-17-3 [1][2]

Molecular Formula C4H10N2O [1][2]

Molecular Weight 102.14 g/mol [1][2]

IUPAC Name 3-(methylamino)propanamide [1]

Canonical SMILES CNCCC(=O)N [1]

InChI Key
FFJLSBFLTYYWII-

UHFFFAOYSA-N
[1]

Hazard Information Causes serious eye irritation [1]

Key Suppliers and Purchasing Options
For researchers and developers, sourcing high-purity 3-(Methylamino)propanamide is a

critical first step. The following table summarizes key suppliers offering this compound, with

options suitable for both small-scale research and larger development projects. Note that

pricing and availability are subject to change and should be verified with the supplier.
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Supplier
Product
Name

CAS
Number

Available
Quantitie
s

Price
(USD)

Purity Notes

Matrix

Scientific

3-

(Methylami

no)propan

amide

hydrochlori

de

4874-17-3
500 mg, 1

g

$199.00

(500mg),

$306.00

(1g)

Not

specified

Offers bulk

quotations

and

custom

synthesis.

[3]

Sunway

Pharm Ltd

3-

(Methylami

no)propan

amide

4874-17-3 1 g, 5 g

$502.00

(1g),

$1503.00

(5g)

97%

Bulk

inquiry is

available.

[2]

Smolecule

3-

(Methylami

no)propan

amide

4874-17-3
Catalog

Item

Inquire for

price

Not

specified

Serves as

an

intermediat

e in

pharmaceu

tical

synthesis.

[1]

General Synthesis Methodologies
While detailed experimental protocols are proprietary to manufacturers, the synthesis of 3-
(Methylamino)propanamide can generally be achieved through several established chemical

reactions.[1] Understanding these pathways can be valuable for researchers considering

custom synthesis or derivatization.

Key Synthesis Reactions:

Direct Amidation: This method involves the reaction of propanoic acid with methylamine

under controlled conditions to directly form the amide bond.
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Reductive Amination: This two-step process typically involves reacting an appropriate

aldehyde or ketone with methylamine to form an imine, which is then reduced to the target

amine.

Hydrolysis: The compound can undergo hydrolysis to yield its corresponding carboxylic acid

and amine.[1]

Reduction: 3-(Methylamino)propanamide can be reduced to produce primary amines or

alcohols, depending on the reducing agent used.[1]

The following diagram illustrates a generalized workflow for both direct amidation and reductive

amination.
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Synthesis Pathways for 3-(Methylamino)propanamide
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General Synthesis Pathways.
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Procurement Workflow for Research Chemicals
The process of acquiring a specialized chemical like 3-(Methylamino)propanamide for

research and development follows a structured workflow. This ensures proper evaluation,

compliance, and safe handling from supplier selection to laboratory use.
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Standard Procurement Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1358377?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

